Cas no 881401-96-3 (4,4,5,5-Tetramethyl-2-(2,3,4-Trifluorophenyl)-1,3,2-Dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(2,3,4-Trifluorophenyl)-1,3,2-Dioxaborolane
• CAS No: 881401-96-3
• MF: C₁₂H₁₄BF₃O₂
• MW: 258.044574260712
• MDL: MFCD12405349
• CID: 2811286
• PubChem ID: 53425966
• Update Time: 2025-05-20

4,4,5,5-Tetramethyl-2-(2,3,4-Trifluorophenyl)-1,3,2-Dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(2,3,4-trifluorophenyl)-1,3,2-dioxaborolane
• CS-0179248
• MFCD12405349
• 2,3,4-Trifluorophenylboronic acid pinacol ester
• DTXSID90699023
• PS-9660
• 4,4,5,5-tetramethyl-2-(2,3,4-trifluoro-phenyl)-[1,3,2]dioxaborolane
• 881401-96-3
• MB11844
• SCHEMBL4877579
• E90718
• AKOS017550230
• EN300-1425811
• DTXCID60649772
• WGJSFBJRRRTEHG-UHFFFAOYSA-N
• 4,4,5,5-Tetramethyl-2-(2,3,4-Trifluorophenyl)-1,3,2-Dioxaborolane

• MDL： MFCD12405349
• Inchi： 1S/C12H14BF3O2/c1-11(2)12(3,4)18-13(17-11)7-5-6-8(14)10(16)9(7)15/h5-6H,1-4H3
• InChI Key： WGJSFBJRRRTEHG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1B1OC(C)(C)C(C)(C)O1)F)F

Computed Properties

• Exact Mass: 258.1038943Da
• Monoisotopic Mass: 258.1038943Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4,4,5,5-Tetramethyl-2-(2,3,4-Trifluorophenyl)-1,3,2-Dioxaborolane

Introduction to 4,4,5,5-Tetramethyl-2-(2,3,4-Trifluorophenyl)-1,3,2-Dioxaborolane (CAS No. 881401-96-3)

The compound 4,4,5,5-Tetramethyl-2-(2,3,4-Trifluorophenyl)-1,3,2-Dioxaborolane, identified by the CAS number CAS No. 881401-96-3, is a highly specialized organoboron compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its versatile applications in cross-coupling reactions and its potential in the development of advanced materials.

The molecular structure of this compound is characterized by a dioxaborolane ring system with four methyl groups attached at positions 4 and 5. Additionally, the presence of a trifluorophenyl group at position 2 introduces electronic and steric effects that enhance its reactivity and selectivity in various chemical transformations. Recent studies have highlighted the importance of such functional groups in modulating the electronic properties of boron-based compounds for applications in catalysis and electronic materials.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through a combination of nucleophilic additions and boron-based coupling reactions. Researchers have demonstrated that the synthesis can be optimized by employing transition metal catalysts such as palladium or nickel complexes. These findings underscore the potential of this compound as a key intermediate in the construction of complex organic molecules with high precision.

In terms of applications, 4,4,5,5-Tetramethyl-2-(2,3,4-Trifluorophenyl)-1,3,2-Dioxaborolane has shown remarkable utility in Suzuki-Miyaura cross-coupling reactions. This reaction is pivotal in the synthesis of biaryl compounds that are widely used in pharmaceuticals and agrochemicals. The trifluorophenyl group imparts high stability to the intermediate boronate ester during the coupling process while maintaining reactivity under mild conditions.

Beyond traditional applications in organic synthesis, this compound has also been explored for its potential in materials science. Recent research has focused on its use as a precursor for the synthesis of boron-doped carbon nanomaterials. These materials exhibit enhanced electrical conductivity and mechanical strength due to the incorporation of boron atoms into their lattice structure.

The unique combination of methyl groups and trifluorophenyl substituents also makes this compound an attractive candidate for use as a ligand in transition metal-catalyzed reactions. Studies have shown that these substituents can modulate the electronic environment around the metal center while providing steric protection against unwanted side reactions.

In conclusion, CAS No. 881401-96-3, or 4,4',5',5'-Tetramethyl-2-(2',3',4'-Trifluorophenyl)-1',3',2'-Dioxaborolane, represents a significant advancement in organoboron chemistry with wide-ranging applications across multiple disciplines. As research continues to uncover new synthetic pathways and functional applications for this compound,the future looks promising for its role in driving innovation across various industries.